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Compound of Interest

Compound Name: Apholate

Cat. No.: B1665135

Disclaimer: This document provides guidance on the proper disposal of apholate based on
available safety data and general principles of hazardous waste management. It is essential to
consult with your institution's Environmental Health and Safety (EHS) department and a
licensed hazardous waste contractor to ensure full compliance with all applicable local, state,
and federal regulations.

Apholate is an obsolete organophosphorus insecticide and chemosterilant. Due to its high
acute toxicity and environmental hazards, it requires careful handling and disposal as a
hazardous waste. Adherence to proper disposal procedures is critical to protect laboratory
personnel, the public, and the environment.

Hazardous Characteristics of Apholate

Apholate is classified as a highly toxic substance with multiple hazard classifications. The
following table summarizes its key hazardous properties.
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Hazard Classification

Description

Acute Toxicity (Oral, Dermal, Inhalation)

Toxic if swallowed, in contact with skin, or if
inhaled.[1]

Suspected Genetic Mutagen

Suspected of causing genetic defects.[1]

Suspected Carcinogen

Suspected of causing cancer.[1]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting effects.

[1]

Apholate Disposal Workflow

The following diagram outlines the key steps and decision points for the proper disposal of

apholate waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of apholate waste.

Experimental Protocol: Decontamination of
Apholate-Contaminated Glassware and Surfaces

This protocol outlines a general procedure for the decontamination of non-disposable items
that have come into contact with apholate. This procedure is based on methods for other
organophosphorus compounds and should be validated for effectiveness under your specific

laboratory conditions.
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Materials:

¢ 10% solution of sodium carbonate (washing soda) or a suitable laboratory-grade
decontamination solution.

e Methanol
o Triple-distilled or deionized water
o Appropriate waste containers for solid and liquid hazardous waste

o Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile or neoprene), safety
goggles, and a lab coat.

Procedure:

« Initial Rinse (Methanol): In a designated fume hood, perform an initial rinse of the
contaminated glassware or surface with a minimal amount of methanol to dissolve any
residual apholate. This rinse should be collected into a properly labeled hazardous waste
container.

o Decontamination Wash: Prepare a 10% aqueous solution of sodium carbonate. Wash the
rinsed items thoroughly with this solution. For surfaces, wipe down with a cloth or sponge
saturated with the decontamination solution. Allow the solution to remain in contact with the
surface for at least 15 minutes.

e Collection of Decontamination Solution: All used decontamination solution must be collected
as hazardous waste.

e Secondary Rinse (Water): Rinse the items thoroughly with triple-distilled or deionized water.
This rinsate should also be collected as hazardous waste.

e Drying: Allow the decontaminated items to air dry completely in the fume hood before reuse
or storage.

o Disposal of Consumables: All disposable materials used in the decontamination process
(e.g., wipes, gloves) must be disposed of as solid hazardous waste.
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Step-by-Step Disposal Plan for Apholate Waste

1. Waste ldentification and Classification:

o Apholate is considered an acutely toxic chemical.[2] While a specific EPA waste code for
apholate (CAS Number: 52-46-0) is not explicitly listed in readily available documentation, it
should be managed as a P-listed hazardous waste due to its high toxicity.

o Consult with your EHS department or hazardous waste contractor for the final determination
of the appropriate waste code.

2. Segregation and Accumulation:

» Designate a specific, labeled hazardous waste container for all apholate-contaminated
materials.

e This includes unused apholate, solutions containing apholate, contaminated labware
(pipette tips, vials, etc.), and contaminated PPE.

o Store the waste container in a secondary containment bin in a well-ventilated, secure area
away from incompatible materials.

3. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling apholate or its waste, including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o A properly buttoned lab coat

4. Container Management:

» Use containers that are compatible with apholate and are in good condition (i.e., no leaks or
cracks).

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.lion.com/lion-news/june-2020/p-or-u-rcra-waste-codes-for-chemical-products
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/product/b1665135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The container must be clearly labeled with the words "Hazardous Waste," the name
"Apholate,” and a description of the contents (e.g., "Apholate-contaminated debris").

Keep the container closed at all times except when adding waste.
. Empty Container Disposal:
Empty containers that held pure apholate must be managed as hazardous waste.

It is recommended to triple-rinse the empty container with a suitable solvent (e.g., methanol).
The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the
container may be disposed of according to your institution's procedures for decontaminated
containers.

. Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
apholate waste.

If your institution does not have an EHS department, you must contact a licensed hazardous
waste disposal contractor.

Provide the contractor with accurate information about the waste, including its identity and
quantity.

. Finding a Licensed Hazardous Waste Contractor:

Your local or state environmental protection agency can provide a list of licensed hazardous
waste contractors in your area.

The EPA's website also offers resources for finding permitted treatment, storage, and
disposal facilities (TSDFs).

Always verify the contractor's licenses and permits to ensure they are qualified to handle and
transport acutely toxic hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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